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Compound of Interest

Compound Name: 2-Methylcyclooctanone

Cat. No.: B075978 Get Quote

Physical Properties of 2-Methylcyclooctanone: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-
Methylcyclooctanone, with a specific focus on its boiling point and density. Due to the limited

availability of experimentally determined data for this specific compound, this guide also

presents information on related compounds and general experimental methodologies for

determining these key physical characteristics.

Core Physical Properties
Precise, experimentally verified data for the boiling point and density of 2-
Methylcyclooctanone are not readily available in publicly accessible literature. While

computational models provide estimates, these theoretical values should be used with caution

and are awaiting experimental validation.
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Physical Property Value Source

Boiling Point

No definitive experimental data

available. Predicted values

vary significantly.

N/A

Density
No experimental data

available.
N/A

Molecular Formula C₉H₁₆O --INVALID-LINK--

Molecular Weight 140.22 g/mol --INVALID-LINK--

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for 2-Methylcyclooctanone are not documented, the

following are standard and widely accepted methods for determining the boiling point and

density of liquid organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 2-Methylcyclooctanone, which is expected to have a relatively

high boiling point, several methods can be employed:

Simple Distillation: This is a common and accurate method when a sufficient quantity of the

substance (typically >5 mL) is available. The liquid is heated in a distillation apparatus, and

the temperature at which the vapor condenses and is collected is recorded as the boiling

point. It is crucial that the thermometer bulb is positioned correctly in the vapor path to obtain

an accurate reading.

Thiele Tube Method: This micro-method is suitable when only a small sample is available. A

small amount of the liquid is placed in a fusion tube along with an inverted capillary tube. The

assembly is heated in a Thiele tube containing a high-boiling point oil. As the sample is

heated, a stream of bubbles will emerge from the capillary tube. The heat is then removed,
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and the temperature at which the liquid is drawn back into the capillary tube upon cooling is

recorded as the boiling point.

Density Determination
Density is a fundamental physical property defined as mass per unit volume. For a liquid

organic compound, the following methods are standard:

Using a Graduated Cylinder and Balance: A straightforward method involves measuring a

known volume of the liquid in a graduated cylinder and then determining its mass using an

analytical balance. The density is then calculated by dividing the mass by the volume. The

accuracy of this method is dependent on the precision of the volumetric glassware and the

balance.

Pycnometer Method: A pycnometer, or specific gravity bottle, is a flask of a known volume.

The pycnometer is weighed empty, then filled with the liquid, and weighed again. The mass

of the liquid is determined by subtraction. The density is then calculated by dividing the mass

of the liquid by the known volume of the pycnometer. This method can yield very accurate

results, especially when the temperature is carefully controlled.

Logical Workflow for Synthesis
As no specific signaling pathways involving 2-Methylcyclooctanone are documented in

scientific literature, a representative logical workflow for its synthesis is presented below. The

alkylation of a cyclic ketone is a fundamental transformation in organic synthesis.
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Caption: General workflow for the synthesis of 2-Methylcyclooctanone via enolate alkylation.
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To cite this document: BenchChem. [Physical properties of 2-Methylcyclooctanone (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075978#physical-properties-of-2-
methylcyclooctanone-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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